Cas no 1092291-44-5 (N-Hydroxy-2,4,5-trimethoxybenzamide)
N-Hydroxy-2,4,5-trimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-hydroxy-2,4,5-trimethoxybenzamide
- Benzamide, N-hydroxy-2,4,5-trimethoxy-
- 1092291-44-5
- EN300-65423
- CS-0256854
- AKOS008968974
- N-Hydroxy-2,4,5-trimethoxybenzamide
-
- Inchi: 1S/C10H13NO5/c1-14-7-5-9(16-3)8(15-2)4-6(7)10(12)11-13/h4-5,13H,1-3H3,(H,11,12)
- InChI Key: GKQDEBVCTQMTGM-UHFFFAOYSA-N
- SMILES: C(NO)(=O)C1=CC(OC)=C(OC)C=C1OC
Computed Properties
- Exact Mass: 227.07937252g/mol
- Monoisotopic Mass: 227.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 77Ų
Experimental Properties
- Density: 1.243±0.06 g/cm3(Predicted)
- pka: 8.46±0.47(Predicted)
N-Hydroxy-2,4,5-trimethoxybenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Hydroxy-2,4,5-trimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C100273-5mg |
N-Hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C100273-10mg |
N-Hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C100273-50mg |
N-Hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 50mg |
$ 95.00 | 2022-06-06 | ||
| Enamine | EN300-65423-0.05g |
N-hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 95% | 0.05g |
$64.0 | 2023-02-13 | |
| Enamine | EN300-65423-0.1g |
N-hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 95% | 0.1g |
$66.0 | 2023-02-13 | |
| Enamine | EN300-65423-0.25g |
N-hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 95% | 0.25g |
$92.0 | 2023-02-13 | |
| Enamine | EN300-65423-0.5g |
N-hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 95% | 0.5g |
$175.0 | 2023-02-13 | |
| Enamine | EN300-65423-1.0g |
N-hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 95% | 1.0g |
$256.0 | 2023-02-13 | |
| Enamine | EN300-65423-2.5g |
N-hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 95% | 2.5g |
$503.0 | 2023-02-13 | |
| Enamine | EN300-65423-5.0g |
N-hydroxy-2,4,5-trimethoxybenzamide |
1092291-44-5 | 95% | 5.0g |
$743.0 | 2023-02-13 |
N-Hydroxy-2,4,5-trimethoxybenzamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N-Hydroxy-2,4,5-trimethoxybenzamide
N-Hydroxy-2,4,5-trimethoxybenzamide (CAS No. 1092291-44-5): A Comprehensive Overview
N-Hydroxy-2,4,5-trimethoxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1092291-44-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its hydroxyl and methoxy functional groups attached to a benzamide backbone, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural features of this compound make it a versatile intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory pathways.
The< strong> N-Hydroxy-2,4,5-trimethoxybenzamide structure consists of a benzene ring substituted with hydroxyl groups at the 2-position and 5-position, and methoxy groups at the 4-position. The presence of these functional groups imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The benzamide moiety, in particular, is a common pharmacophore found in many bioactive compounds, contributing to interactions with biological targets such as enzymes and receptors.
In recent years, there has been growing interest in exploring the pharmacological potential of< strong> N-Hydroxy-2,4,5-trimethoxybenzamide and its derivatives. Research has indicated that this compound may exhibit< strong> anti-inflammatory and< strong> analgesic properties, making it a promising candidate for the development of novel therapeutic agents. The hydroxyl group in the molecule can participate in hydrogen bonding interactions with biological targets, while the methoxy groups can influence lipophilicity and metabolic stability.
One of the key aspects of< strong> N-Hydroxy-2,4,5-trimethoxybenzamide is its role as a precursor in the synthesis of more complex pharmacological entities. The hydroxyl functionality can be further modified through various chemical reactions, such as esterification or amidation, to generate derivatives with tailored biological activities. For instance, studies have shown that derivatives of this compound can modulate< strong> cyclooxygenase (COX) enzymes, which are central to inflammatory processes.
The< strong> N-Hydroxy-2,4,5-trimethoxybenzamide CAS No. 1092291-44-5 is also of interest in the context of green chemistry and sustainable drug synthesis. Its synthesis involves relatively straightforward organic transformations that can be optimized for minimal environmental impact. Researchers have explored catalytic methods and solvent-free reactions to improve the efficiency of producing this compound, aligning with global efforts to promote sustainable chemical practices.
In academic research,< strong> N-Hydroxy-2,4,5-trimethoxybenzamide has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined structure allows chemists to investigate the effects of different substituents on reactivity and selectivity. Additionally, computational studies have been employed to predict the biological activity of this compound and its derivatives before experimental validation.
The pharmaceutical industry has taken note of the potential applications of< strong> N-Hydroxy-2,4,5-trimethoxybenzamide . Several companies are conducting preclinical studies to evaluate its efficacy and safety profiles in animal models. These studies aim to identify potential therapeutic uses for this compound across various disease areas. The results from these investigations could pave the way for clinical trials and eventual market approval as a new drug or an important intermediate in drug manufacturing.
The synthetic pathways for< strong> N-Hydroxy-2,4,5-trimethoxybenzamide were refined through iterative optimization processes involving high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for structural elucidation. Advanced techniques such as flow chemistry have also been explored to enhance scalability and reproducibility during production. These advancements underscore the importance of modern analytical tools in ensuring high-quality synthesis.
The< strong>N-Hydroxy-2,< strong >4,< strong >5-trimethoxybenzamide CAS No.< strong >1092291-44-5> continues to be a subject of extensive research due to its multifaceted applications. As our understanding of molecular interactions deepens,< strong>N-Hydroxy,< strong >2,< strong >4,< strong >5-trimethoxybenzamide CAS No.< strong >1092291-44-5> may unlock new possibilities in medicine and biotechnology. Future studies will likely focus on expanding its synthetic utility and exploring novel therapeutic applications.
1092291-44-5 (N-Hydroxy-2,4,5-trimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)